Cas no 1156601-20-5 (N-(4-chloro-2-methylphenyl)thian-4-amine)

• Product Name: N-(4-chloro-2-methylphenyl)thian-4-amine
• CAS No: 1156601-20-5
• MF: C₁₂H₁₆ClNS
• MW: 241.78014087677
• CID: 5205991
• PubChem ID: 43511328
• Update Time: 2026-03-06

N-(4-chloro-2-methylphenyl)thian-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-chloro-2-methylphenyl)thian-4-amine
• 2H-Thiopyran-4-amine, N-(4-chloro-2-methylphenyl)tetrahydro-

• Inchi： 1S/C12H16ClNS/c1-9-8-10(13)2-3-12(9)14-11-4-6-15-7-5-11/h2-3,8,11,14H,4-7H2,1H3
• InChI Key： UNLHPGJFQZLBFD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)NC1CCSCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3

Additional information on N-(4-chloro-2-methylphenyl)thian-4-amine

N-(4-Chloro-2-methylphenyl)thian-4-amine: A Comprehensive Overview

N-(4-Chloro-2-methylphenyl)thian-4-amine (CAS No. 1156601-20-5) is a versatile organic compound with significant potential in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structure, which combines a substituted phenyl group with a thianaphthene moiety. The combination of these functional groups imparts specific chemical and biological properties that make it an interesting target for research and development.

The structure of N-(4-chloro-2-methylphenyl)thian-4-amine is defined by the presence of a 4-chloro-2-methylphenyl group attached to a thianaphthene ring via an amine linkage. This structure confers several key properties, such as enhanced solubility in organic solvents and potential reactivity in various chemical reactions. The chloro and methyl substituents on the phenyl ring can influence the compound's electronic properties and reactivity, making it a valuable building block in synthetic chemistry.

In the realm of pharmaceutical research, N-(4-chloro-2-methylphenyl)thian-4-amine has garnered attention due to its potential as a lead compound for drug discovery. Recent studies have explored its biological activities, including its interactions with specific enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are implicated in various diseases such as cancer and inflammatory disorders.

The synthesis of N-(4-chloro-2-methylphenyl)thian-4-amine can be achieved through several routes, each with its own advantages and limitations. One common approach involves the reaction of 4-chloro-2-methylbenzeneamine with a suitable thianaphthene derivative under controlled conditions. This method typically yields high purity products and can be scaled up for industrial applications. Another approach involves the use of transition-metal-catalyzed cross-coupling reactions, which offer high selectivity and yield.

The physical properties of N-(4-chloro-2-methylphenyl)thian-4-amine include its melting point, boiling point, and solubility in various solvents. These properties are crucial for its handling and storage in laboratory settings. For example, the compound is known to have a melting point of around 100°C and is soluble in common organic solvents such as dichloromethane and ethanol. Understanding these properties is essential for optimizing experimental conditions and ensuring safe handling.

In terms of safety, while N-(4-chloro-2-methylphenyl)thian-4-amine is not classified as a hazardous material, it is important to follow standard laboratory safety protocols when handling this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, the compound should be stored in a well-ventilated area away from incompatible materials.

The applications of N-(4-chloro-2-methylphenyl)thian-4-amine extend beyond pharmaceuticals to include materials science and chemical synthesis. In materials science, this compound can be used as a precursor for the synthesis of advanced functional materials with unique optical and electronic properties. For example, derivatives of this compound have been explored for their potential use in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

In chemical synthesis, N-(4-chloro-2-methylphenyl)thian-4-amine serves as a valuable intermediate for the preparation of more complex molecules. Its reactivity with various functional groups allows chemists to introduce new functionalities into target molecules, thereby expanding the scope of synthetic strategies available for drug discovery and materials development.

The future prospects for research involving N-(4-chloro-2-methylphenyl)thian-4-amine are promising. Ongoing studies are focused on optimizing its biological activity through structural modifications and exploring new applications in emerging fields such as nanotechnology and biotechnology. As our understanding of this compound continues to grow, it is likely that new opportunities will arise for its use in both academic research and industrial applications.